Cas no 1214368-37-2 ((3-Fluoro-4-(pyridin-4-yl)phenyl)methanol)

• Product Name: (3-Fluoro-4-(pyridin-4-yl)phenyl)methanol
• CAS No: 1214368-37-2
• MF: C₁₂H₁₀FNO
• MW: 203.212306499481
• CID: 4909434
• Update Time: 2025-08-05

(3-Fluoro-4-(pyridin-4-yl)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Fluoro-4-(pyridin-4-yl)phenyl)methanol

• Inchi： 1S/C12H10FNO/c13-12-7-9(8-15)1-2-11(12)10-3-5-14-6-4-10/h1-7,15H,8H2
• InChI Key： ICJAMZJSAPYPDO-UHFFFAOYSA-N
• SMILES： FC1C=C(CO)C=CC=1C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on (3-Fluoro-4-(pyridin-4-yl)phenyl)methanol

Introduction to (3-Fluoro-4-(pyridin-4-yl)phenyl)methanol (CAS No. 1214368-37-2)

The compound (3-Fluoro-4-(pyridin-4-yl)phenyl)methanol, identified by the CAS registry number 1214368-37-2, is a chemically synthesized organic compound with a unique molecular structure that has garnered attention in various scientific and industrial applications. This compound is characterized by its aromatic ring system, which includes a fluorine substituent and a pyridine moiety, making it a versatile molecule for research and development purposes.

The molecular structure of (3-Fluoro-4-(pyridin-4-yl)phenyl)methanol consists of a phenol ring substituted with a fluorine atom at the 3-position and a pyridine group at the 4-position, with a hydroxymethyl (-CH₂OH) group attached to the phenol ring. This configuration imparts unique electronic properties to the molecule, making it suitable for applications in drug discovery, materials science, and chemical synthesis.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a lead compound in the development of new therapeutic agents, particularly in the treatment of neurodegenerative diseases and cancer. The presence of the pyridine ring and the fluorine substituent enhances the molecule's ability to interact with biological targets, such as enzymes and receptors, making it a promising candidate for drug design.

In addition to its medicinal applications, (3-Fluoro-4-(pyridin-4-yl)phenyl)methanol has also been investigated for its potential in materials science. Its aromatic system and functional groups make it suitable for use in the synthesis of advanced materials, such as organic semiconductors and functional polymers. Recent advancements in this area have demonstrated its ability to enhance the electronic properties of materials, paving the way for its use in next-generation electronic devices.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, coupling reactions, and oxidation steps. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound is available for various applications in academia and industry.

From an environmental perspective, studies have been conducted to assess the biodegradability and toxicity of (3-Fluoro-4-(pyridin-4-yl)phenyl)methanol. These studies have shown that under controlled conditions, the compound exhibits moderate biodegradability, with its fate in aquatic environments being influenced by factors such as pH levels and microbial activity. However, further research is needed to fully understand its environmental impact and ensure its safe use.

In conclusion, (3-Fluoro-4-(pyridin-4-yli)phenyl)methanol (CAS No. 1214368-37-) is a versatile compound with significant potential in various scientific domains. Its unique molecular structure, combined with recent advancements in its synthesis and application studies, positions it as an important tool for researchers and industries alike.